Cas no 5935-69-3 (N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide)

• Product Name: N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide
• CAS No: 5935-69-3
• MF: C₁₇H₁₉BrN₄O₂S₂
• MW: 455.392359972
• CID: 1617767
• PubChem ID: 2877685
• Update Time: 2025-04-21

N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(4-ethoxyphenyl)amino]-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl}acetamide hydrobromide
• N-[5-[2-(4-ethoxyanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-yl]acetamide,hydrobromide
• N-(5-{2-[(4-ethoxyphenyl)amino]-1,3-thiazol-4-yl}-4-methyl-1,3-thiazol-2-yl)acetamide hydrobromide
• N-[2-(4-Ethoxyanilino)-4'-methyl[4,5'-bi-1,3-thiazol]-2'-yl]acetamide--hydrogen bromide (1/1)
• N-[5-[2-(4-ethoxyanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-yl]acetamide;hydrobromide
• DTXSID30386985
• Cambridge id 5935693
• Z2239044071
• 5935-69-3

• Inchi： 1S/C17H18N4O2S2.BrH/c1-4-23-13-7-5-12(6-8-13)20-16-21-14(9-24-16)15-10(2)18-17(25-15)19-11(3)22;/h5-9H,4H2,1-3H3,(H,20,21)(H,18,19,22);1H
• InChI Key： WINOHZUBSJPRTL-UHFFFAOYSA-N
• SMILES： Br.S1C(NC(C)=O)=NC(C)=C1C1=CSC(=N1)NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 454.01347
• Monoisotopic Mass: 454.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 76.14
• LogP: 6.35630